![molecular formula C7H14N2O B6203809 N-(azetidin-3-yl)-N-methylpropanamide CAS No. 1489654-01-4](/img/no-structure.png)
N-(azetidin-3-yl)-N-methylpropanamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
“N-(azetidin-3-yl)-N-methylpropanamide” is a chemical compound. It is also known as N-(Azetidin-3-yl)-N-methyl-acetamide hydrochloride . The CAS Number of this compound is 935668-15-8 . It has a molecular weight of 164.63 .
Synthesis Analysis
The synthesis of azetidine derivatives has been accomplished via the alkylation of primary amines with in situ generated bis-triflates of 2-substituted-1,3-propanediols . A one-pot synthesis of nitrogen-containing heterocycles from alkyl dihalides and primary amines and hydrazines occurs under microwave irradiation via a simple and efficient cyclocondensation in an alkaline aqueous medium .Molecular Structure Analysis
The InChI code for this compound is 1S/C6H12N2O.ClH/c1-5(9)8(2)6-3-7-4-6;/h6-7H,3-4H2,1-2H3;1H . This code provides a unique representation of the molecular structure of the compound.Chemical Reactions Analysis
The synthesis of new heterocyclic amino acid derivatives containing azetidine rings was described. The starting (N-Boc-azetidin-3-ylidene)acetate was obtained from (N-Boc)azetidin-3-one by the DBU-catalysed Horner–Wadsworth–Emmons reaction, followed by aza-Michael addition with NH-heterocycles to yield the target functionalised 3-substituted 3-(acetoxymethyl)azetidines .Physical And Chemical Properties Analysis
The compound is a solid at room temperature .Safety and Hazards
properties
{ "Design of the Synthesis Pathway": "The synthesis pathway for N-(azetidin-3-yl)-N-methylpropanamide involves the reaction of azetidine with N-methylpropanamide in the presence of a suitable reagent.", "Starting Materials": [ "Azetidine", "N-methylpropanamide" ], "Reaction": [ "Step 1: Azetidine is reacted with a suitable reagent to form the azetidine intermediate.", "Step 2: The azetidine intermediate is then reacted with N-methylpropanamide to form N-(azetidin-3-yl)-N-methylpropanamide.", "Step 3: The product is purified and isolated using standard techniques such as column chromatography or recrystallization." ] } | |
CAS RN |
1489654-01-4 |
Product Name |
N-(azetidin-3-yl)-N-methylpropanamide |
Molecular Formula |
C7H14N2O |
Molecular Weight |
142.2 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.